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Cat. No.: B602446 Get Quote

Application Notes and Protocols
Topic: HPLC-MS/MS Method for the Quantification of Clomipramine Using Clomipramine-D3

Audience: Researchers, scientists, and drug development professionals.

Introduction
Clomipramine is a tricyclic antidepressant used in the treatment of obsessive-compulsive

disorder, major depressive disorder, and panic disorder. Accurate quantification of

clomipramine in biological matrices is crucial for pharmacokinetic studies, therapeutic drug

monitoring, and bioequivalence studies. This application note provides a detailed protocol for a

sensitive and selective High-Performance Liquid Chromatography-Tandem Mass Spectrometry

(HPLC-MS/MS) method for the quantification of clomipramine in human plasma, utilizing its

deuterated analog, Clomipramine-D3, as an internal standard (IS). The method is validated

and demonstrates excellent linearity, precision, and accuracy.

Experimental Protocols
This section details the necessary reagents, equipment, and step-by-step procedures for

sample preparation, and HPLC-MS/MS analysis.

Materials and Reagents
Clomipramine hydrochloride (Reference Standard)
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Clomipramine-D3 (Internal Standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium acetate

Formic acid

Water (Ultrapure, 18.2 MΩ·cm)

Human plasma (blank, drug-free)

Solid Phase Extraction (SPE) Cartridges (e.g., Cation exchange cartridges) or Protein

Precipitation Plates

Instrumentation
HPLC system (e.g., Shimadzu, Agilent, Waters)

Tandem mass spectrometer with an electrospray ionization (ESI) source (e.g., Sciex API

5500, Thermo Scientific TSQ Quantis)

Analytical column (e.g., BDS Hypersil C18, 100 mm × 4.6 mm, 5 μm)

Vortex mixer

Centrifuge

Pipettes and general laboratory glassware

Preparation of Solutions
Stock Solutions (1 mg/mL): Prepare stock solutions of clomipramine and Clomipramine-D3
by dissolving the accurately weighed compounds in methanol.

Working Standard Solutions: Prepare serial dilutions of the clomipramine stock solution with

a 50:50 mixture of methanol and water to create calibration curve standards.
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Internal Standard Working Solution: Dilute the Clomipramine-D3 stock solution with a 50:50

mixture of methanol and water to achieve a final concentration of 100 ng/mL.

Sample Preparation
Two common methods for plasma sample preparation are provided below: Solid Phase

Extraction (SPE) and Protein Precipitation.

2.4.1. Solid Phase Extraction (SPE) Protocol

To 500 µL of plasma sample, add 50 µL of the Clomipramine-D3 internal standard working

solution.

Vortex the sample for 30 seconds.

Condition the cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of

water.

Load the plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of water, followed by 1 mL of methanol.

Elute the analytes with 1 mL of a 5% ammonium hydroxide in methanol solution.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot (e.g., 5-10 µL) into the HPLC-MS/MS system.

2.4.2. Protein Precipitation Protocol

To 100 µL of plasma sample, add 200 µL of acetonitrile containing the internal standard,

Clomipramine-D3.[1][2][3]

Vortex the mixture for 1 minute to precipitate the proteins.

Centrifuge the sample at 10,000 x g for 10 minutes.
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Transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot (e.g., 5-10 µL) into the HPLC-MS/MS system.

HPLC-MS/MS Conditions
2.5.1. Liquid Chromatography

Column: BDS Hypersil C18 (100 mm × 4.6 mm, 5 μm)[4]

Mobile Phase: A mixture of methanol, acetonitrile, and 10 mM ammonium acetate (35:35:30,

v/v/v)[4][5]

Flow Rate: 0.8 mL/min

Column Temperature: 40°C

Injection Volume: 10 µL

2.5.2. Mass Spectrometry

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Clomipramine: 315.2 → 86.2 (Quantifier), 315.2 → 58.1 (Qualifier)[4][5]

Clomipramine-D3: 318.1 → 89.3 (Quantifier)[4][5]

Ion Source Temperature: 550°C

Ion Spray Voltage: 5000 V
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Data Presentation
The quantitative performance of the method is summarized in the tables below.

Table 1: Linearity and Lower Limit of Quantification
(LLOQ)

Analyte
Linear Range
(ng/mL)

Correlation
Coefficient (r²)

LLOQ (ng/mL)

Clomipramine 0.5 - 200 > 0.995 0.5

Data is a representative summary from multiple sources.[4][6]

Table 2: Intra-day and Inter-day Precision and Accuracy
QC
Concentration
(ng/mL)

Intra-day
Precision
(%CV)

Intra-day
Accuracy
(%Bias)

Inter-day
Precision
(%CV)

Inter-day
Accuracy
(%Bias)

1.5 (Low) < 10 ± 10 < 10 ± 10

75 (Medium) < 8 ± 8 < 8 ± 8

150 (High) < 8 ± 8 < 8 ± 8

Data is a representative summary from multiple sources.[6][7]

Visualization
The following diagram illustrates the experimental workflow for the quantification of

clomipramine in plasma.
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Caption: Experimental workflow for clomipramine quantification.
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Conclusion
The HPLC-MS/MS method described provides a robust and reliable approach for the

quantification of clomipramine in human plasma. The use of a deuterated internal standard,

Clomipramine-D3, ensures high accuracy and precision. The detailed protocols for sample

preparation and analysis, along with the summarized quantitative data, make this application

note a valuable resource for researchers in the fields of pharmacology, drug metabolism, and

clinical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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